Cas no 14538-17-1 (Pentanamide,N-(5-nitro-2-thiazolyl)-)

• Product Name: Pentanamide,N-(5-nitro-2-thiazolyl)-
• CAS No: 14538-17-1
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 161884
• PubChem ID: 324461
• Update Time: 2025-04-19

Pentanamide,N-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N-(5-nitro-2-thiazolyl)-
• N-(5-nitro-1,3-thiazol-2-yl)pentanamide
• AC1L8AGJ
• HMS2678J20
• N-(5-Nitro-thiazol-2-yl)-valeramid
• N-(5-nitro-thiazol-2-yl)-valeramide
• NSC289932
• STK159222
• SCHEMBL1395039
• HAQCGFVINUGJBS-UHFFFAOYSA-N
• 14538-17-1
• NSC-289932
• SMR000294199
• AKOS002250962
• SR-01000276945
• CHEMBL1330029
• MLS000666381
• DTXSID40314936
• SR-01000276945-1

• Inchi： 1S/C8H11N3O3S/c1-2-3-4-6(12)10-8-9-5-7(15-8)11(13)14/h5H,2-4H2,1H3,(H,9,10,12)
• InChI Key： HAQCGFVINUGJBS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(CCCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.05223
• Monoisotopic Mass: 229.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.376
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.605
• PSA: 85.13
• LogP: 2.77620